Cas no 2019182-95-5 (tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate
• CAS No: 2019182-95-5
• MF: C₁₉H₂₉NO₄
• MW: 335.437865972519
• CID: 6421516
• PubChem ID: 165464437
• Update Time: 2025-05-20

tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate
• 2019182-95-5
• EN300-796652

• Inchi： 1S/C19H29NO4/c1-15(20(5)18(22)24-19(2,3)4)17(21)12-9-13-23-14-16-10-7-6-8-11-16/h6-8,10-11,15H,9,12-14H2,1-5H3
• InChI Key： RDASBBMZKNTWAW-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(CCCOCC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.20965841g/mol
• Monoisotopic Mass: 335.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate

Comprehensive Overview of tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate (CAS No. 2019182-95-5)

The compound tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate (CAS No. 2019182-95-5) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a benzyloxy moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists often explore this compound for its potential applications in drug discovery, particularly in the synthesis of protease inhibitors and other therapeutic agents.

In recent years, the demand for high-purity intermediates like tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound’s role in constructing complex molecular architectures aligns with the growing interest in small-molecule therapeutics and covalent inhibitors, which are hot topics in the pharmaceutical industry. Its CAS No. 2019182-95-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical research.

The synthesis of tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate involves multi-step organic reactions, including protection-deprotection strategies and selective oxidation. These methods are critical for achieving the desired stereochemistry and functional group compatibility, which are essential for its application in peptide mimetics and enzyme inhibitors. The compound’s benzyloxy group, in particular, offers versatility in further derivatization, making it a favorite among medicinal chemists.

From an analytical perspective, tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound’s purity and structural integrity, which are paramount for its use in high-throughput screening and lead optimization. The compound’s CAS No. 2019182-95-5 is often cross-referenced in patent literature, highlighting its significance in proprietary drug development pipelines.

Environmental and safety considerations are also critical when handling tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. This aligns with the broader industry focus on green chemistry and sustainable synthesis, which are increasingly prioritized by regulatory bodies and research institutions.

In summary, tert-butyl N-[6-(benzyloxy)-3-oxohexan-2-yl]-N-methylcarbamate (CAS No. 2019182-95-5) is a pivotal intermediate in pharmaceutical chemistry, bridging the gap between synthetic methodology and therapeutic innovation. Its structural features and applications resonate with current trends in drug discovery and chemical biology, ensuring its continued relevance in scientific research.